GSK-2250665A

• CAS No.: 1246030-96-5
• Product Name: GSK-2250665A
• Molecular Formula: C26H29N5OS
• Molecular Weight: 459.612
• IUPAC Name: 4-[[4-benzyl-6-[(6-ethyl-1,3-benzothiazol-2-yl)amino]pyrimidin-2-yl]amino]cyclohexan-1-ol
• Standard InChI: InChI=1S/C26H29N5OS/c1-2-17-8-13-22-23(15-17)33-26(29-22)31-24-16-20(14-18-6-4-3-5-7-18)28-25(30-24)27-19-9-11-21(32)12-10-19/h3-8,13,15-16,19,21,32H,2,9-12,14H2,1H3,(H2,27,28,29,30,31)
• Standard InChIKey: DPRNXTSMYVCYLJ-XUTJKUGGSA-N
• SMILES: CCC1=CC2=C(C=C1)N=C(S2)NC3=NC(=NC(=C3)CC4=CC=CC=C4)NC5CCC(CC5)O
• Appearance: Solid powder
• Description: GSK-2250665A is a Itk inhibitor (pKi = 9.2).
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: GSK-2250665A; GSK 2250665A; GSK2250665A; GSK-2250665; GSK 2250665; GSK2250665.
• Reference: Alder et al (2013) Identification of a novel and selective series of Itk inhibitors via a template-hopping strategy. ACS Med.Chem.Lett. 12 948 PMID: 24900590
• PubChem Compound: 73352604
• Last Modified: Nov 11 2021